Tert-butyl {[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}methylcarbamate

• IUPAC Name: tert-butyl N-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-N-methylcarbamate
• InChI: InChI=1S/C16H21N3O4/c1-16(2,3)22-15(20)19(4)10-13-17-14(18-23-13)11-6-8-12(21-5)9-7-11/h6-9H,10H2,1-5H3
• InChI Key: UFKHYDCRIJYNTK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)CC1=NC(=NO1)C2=CC=C(C=C2)OC
• Molecular Formula: C16H21N3O4
• Molecular Weight: 319.36 g/mol

Description

“Tert-butyl {[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}methylcarbamate” is a chemical compound with the empirical formula C15H19N3O4. It is a solid substance and is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Molecular Structure Analysis

The SMILES string representation of this compound is COC1=CC=C(C=C1)C2=NOC(CNC(OC(C)(C)C)=O)=N2. This indicates that the compound contains a methoxyphenyl group attached to an oxadiazol ring, which is further connected to a carbamate group with a tert-butyl moiety.

Physical And Chemical Properties Analysis

This compound is a solid. Its molecular weight is 305.33. Unfortunately, other specific physical and chemical properties like melting point, boiling point, solubility, etc., are not provided in the available resources.

Scientific Research Applications

Metabolism and Oxidation Studies

• The study of the oxidation of similar compounds, such as 3,5-di-tert.-butylphenyl N-methylcarbamate (Butacarb), has been conducted in various insects and mice. This research helps in understanding the metabolism of such compounds in different species (Douch & Smith, 1971).

Synthesis and Characterization

• Research on the synthesis of related tert-butyl carbamates and their intermediates, like tert-butyl 5-amino-4 ((2-(dimethylamino) ethyl) (methyl) amino) -2methoxyphenyl) carbamate, provides insights into rapid synthetic methods and structural confirmations. Such studies are crucial for the development of biologically active compounds (Zhao et al., 2017).

Crystal Structure Analysis

• The compound Boc-AzAla-Ala-OMe, similar in structure to tert-butyl carbamates, has been studied for its crystal structure. Understanding the crystal structure of such compounds is vital for the development of new materials (Abbas et al., 2009).

Biological Applications

• Some tert-butyl carbamates, like tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, have been evaluated for their antibacterial and anthelmintic activity. This shows potential applications in developing new drugs (Sanjeevarayappa et al., 2015).

Photophysical Properties

• Studies on the synthesis and photophysical properties of novel molecules like 2-(4-((E)-2-(5-((E)-4-(5-(4-tert-butylphenyl)-1,3,4-oxadiazol-2-yl)styryl)thiophen-2-yl)vinyl)-5-(4-tert-butylphenyl)1,3,4-oxadiazole, based on Donor-π-Acceptor strategy, reveal their potential in organic optoelectronic applications (Pujar et al., 2017).